Cas no 399-76-8 (5-fluoro-1H-indole-2-carboxylic acid)

5-Fluoro-1H-indole-2-carboxylic acid is a fluorinated indole derivative with significant utility in pharmaceutical and agrochemical research. Its key structural features—a carboxylic acid group at the 2-position and a fluorine substituent at the 5-position—enhance its reactivity and versatility as a building block for heterocyclic synthesis. The fluorine atom improves metabolic stability and binding affinity in bioactive compounds, making it valuable for drug discovery. This compound is particularly useful in the development of kinase inhibitors, receptor modulators, and other biologically active molecules. Its high purity and well-defined chemical properties ensure consistent performance in synthetic applications.

5-fluoro-1H-indole-2-carboxylic acid structure

399-76-8 structure

Product Name:5-fluoro-1H-indole-2-carboxylic acid

CAS No:399-76-8

MF:C₉H₆FNO₂

MW:179.147845745087

MDL:MFCD00005612

CID:37235

PubChem ID:24277978

Update Time:2025-05-27

5-fluoro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Fluoroindole-2-carboxylic acid
- 2-CARBOXY-5-FLUOROINDOLE
- 5-fluoro-1H-indole-2-carboxylic acid
- 1H-Indole-2-carboxylic acid, 5-fluoro-
- MLS000080089
- WTXBRZCVLDTWLP-UHFFFAOYSA-N
- SMR000037735
- Spectrum_001495
- PubChem1683
- SpecPlus_000678
- Spectrum4_001182
- Spectrum3_001043
- Spectrum2_001469
- Spectrum5_001733
- Opera_ID_1340
- cid_1820
- Oprea1_012690
- Lopac0_000071
- KBioSS_001975
- 5-F-ICA
- BSPBio_002566
- SPECTRUM1502092
- NCGC00014995-14
- CHEMBL23507
- NCGC00014995-09
- 5-fluoro 2 indole carboxylic acid
- HMS2233A14
- SPBio_001397
- FT-0620422
- BRD-K55273157-001-13-6
- NCGC00014995-01
- NCGC00014995-02
- PB48496
- NCGC00014995-07
- KBioGR_001843
- KBio2_007111
- NCGC00014995-06
- BRD-K55273157-001-02-9
- CCG-39179
- FIC
- BB 0248945
- Z235348085
- NCGC00014995-08
- NCGC00014995-03
- SR-01000003027-2
- NCGC00014995-04
- KBio2_001975
- 399-76-8
- BDBM50009126
- NCGC00022203-05
- Lopac-265128
- EU-0100071
- KBio2_004543
- MFCD00005612
- KBio1_001718
- CS-W017282
- NCGC00260756-01
- AB00053198-15
- F-5200
- AM973
- MLS000069465
- DTXSID10192945
- 5-fluorindole-2-carboxylic acid
- KBio3_001786
- EN300-28441
- LP00071
- A22124
- AC-9839
- SDCCGSBI-0050059.P003
- DivK1c_006774
- SCHEMBL209759
- CHEBI:111276
- FS-1258
- 5fluoro-1H-indole-2-carboxylic acid
- 5-Fluoro-1H-indole-2-carboxylic acid #
- NCGC00014995-05
- AKOS000139135
- NCGC00022203-06
- NS00015569
- Tox21_500071
- NCGC00022203-04
- EINECS 206-919-5
- 5-fluoro-2-indole carboxylic acid
- 5-Fluoro-1h-indole-2-carboxylic acid; 2-Carboxy-5-fluoroindole
- NCGC00014995-10
- Q27190893
- NCGC00022203-07
- 5-Fluoroindole-2-carboxylicacid
- MLS001201811
- PD001392
- 5-Fluoroindole-2-carboxylic acid, 99%
- SY022888
- SR-01000003027
- LFV2Z936CQ
- F0716
- HMS3260O03
- STK296660
- DB-031611
- DTXCID50115436
- 206-919-5
- FF10357
- MDL： MFCD00005612
- Inchi： 1S/C9H6FNO2/c10-6-1-2-7-5(3-6)4-8(11-7)9(12)13/h1-4,11H,(H,12,13)
- InChI Key： WTXBRZCVLDTWLP-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=1)C=C(C(=O)O)N2
- BRN： 153217

Computed Properties

Exact Mass: 179.03800
Monoisotopic Mass: 179.038257
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 5
XLogP3: 2.4
Topological Polar Surface Area: 53.1

Experimental Properties

Color/Form: Not available
Density: 1.3231 (estimate)
Melting Point: 249°C(dec.)(lit.)
Boiling Point: 422.2 °C at 760 mmHg
Flash Point: 209.1 °C
Water Partition Coefficient: Insoluble
PSA: 53.09000
LogP: 2.00520
Solubility: Not available

5-fluoro-1H-indole-2-carboxylic acid Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S26;S37/39
HazardClass：IRRITANT
Storage Condition：0-6°C

5-fluoro-1H-indole-2-carboxylic acid Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-fluoro-1H-indole-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F592233-500mg	5-Fluoroindole-2-carboxylic Acid	399-76-8		500mg	$64.00	2023-05-18
TRC	F592233-1g	5-Fluoroindole-2-carboxylic Acid	399-76-8		1g	$ 60.00	2022-06-04
TRC	F592233-5g	5-Fluoroindole-2-carboxylic Acid	399-76-8		5g	$259.00	2023-05-18
Chemenu	CM103244-100g	5-Fluoroindole-2-carboxylic acid	399-76-8	95%+	100g	$460	2021-08-06
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F123372-1g	5-fluoro-1H-indole-2-carboxylic acid	399-76-8	99%	1g	¥70.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F123372-25g	5-fluoro-1H-indole-2-carboxylic acid	399-76-8	99%	25g	¥1306.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F123372-5g	5-fluoro-1H-indole-2-carboxylic acid	399-76-8	99%	5g	¥294.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F123372-100g	5-fluoro-1H-indole-2-carboxylic acid	399-76-8	99%	100g	¥4179.90	2023-09-02
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	F0716-5G	5-Fluoroindole-2-carboxylic Acid	399-76-8	>98.0%(T)(HPLC)	5g	¥430.00	2024-04-16
Alichem	A199010258-25g	5-Fluoroindole-2-carboxylic acid	399-76-8	98%	25g	$309.00	2023-09-02

5-fluoro-1H-indole-2-carboxylic acid Related Literature

1. Dangling carboxylic-acid functionality in a fish-bone-shaped 2D framework as a hydrogen-bond-donating catalyst in Friedel–Crafts alkylation

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2. Urea-engineering mediated hydrogen-bond donating Friedel–Crafts alkylation of indoles and nitroalkenes in a dual-functionalized microporous metal–organic framework with high recyclability and pore-fitting-induced size-selectivity

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3. Deciphering the role of functional synergy in a catalytic molecular assembler: a proof of concept for boosted catalysis via retrosynthetic linker scissoring

Ranadip Goswami,Arun Karmakar,Sonal Rajput,Manpreet Singh,Subrata Kundu,Subhadip Neogi Mater. Chem. Front. 2023 7 881
4. Deciphering the role of functional synergy in a catalytic molecular assembler: a proof of concept for boosted catalysis via retrosynthetic linker scissoring

Ranadip Goswami,Arun Karmakar,Sonal Rajput,Manpreet Singh,Subrata Kundu,Subhadip Neogi Mater. Chem. Front. 2023 7 881
5. Synthesis and characterisation of zirconium complexes with the diphosphinophosphide ligands –P(CH2CH2PR2)2(R = Me or Et); crystal structure of bis[bis(2-dimethylphosphinoethyl)phosphido]pentachlorohydridodizirconium(IV)

Andreas A. Danopoulos,Peter G. Edwards,Mary Harman,Michael B. Hursthouse,Julian S. Parry J. Chem. Soc. Dalton Trans. 1994 977

Related Categories

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Cas no 399-76-8 (5-fluoro-1H-indole-2-carboxylic acid)

5-fluoro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

5-fluoro-1H-indole-2-carboxylic acid Security Information

5-fluoro-1H-indole-2-carboxylic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5-fluoro-1H-indole-2-carboxylic acid Pricemore >>

5-fluoro-1H-indole-2-carboxylic acid Related Literature

Related Categories

399-76-8 (5-fluoro-1H-indole-2-carboxylic acid) Related Products